Cas no 64527-22-6 (1-{4-(Acetylamino)phenylsulfonyl}proline)

• Product Name: 1-{4-(Acetylamino)phenylsulfonyl}proline
• CAS No: 64527-22-6
• MF: C₁₃H₁₆N₂O₅S
• MW: 312.341542243958
• MDL: MFCD01048844
• CID: 876151
• PubChem ID: 2921826
• Update Time: 2025-04-19

1-{4-(Acetylamino)phenylsulfonyl}proline Chemical and Physical Properties

Names and Identifiers

• 1-{[4-(Acetylamino)phenyl]sulfonyl}proline
• 1-{[4-(ACETYLAMINO)PHENYL]SULFONYL}PYRROLIDINE-2-CARBOXYLIC ACID
• 006266
• AC1MFN35
• AC1Q1KRQ
• Oprea1_428993
• Oprea1_758609
• Proline, 1-[[4-(acetylamino)phenyl]sulfonyl]-
• ST018738
• TimTec1_001308
• ZERO
• 1-{4-(Acetylamino)phenylsulfonyl}proline
• BKB36926
• ((4-Acetamidophenyl)sulfonyl)proline
• 64527-22-6
• CS-0357064
• NCGC00174568-01
• MFCD01048844
• 1-((4-Acetamidophenyl)sulfonyl)pyrrolidine-2-carboxylic acid
• CHEMBL1454664
• 1-(4-Acetamidobenzene-1-sulfonyl)proline
• HMS1537L10
• SMR000108974
• 1-(4-acetamidophenyl)sulfonylpyrrolidine-2-carboxylic acid
• MLS000113067
• ALBB-026035
• SR-01000248247
• AG-690/11626092
• SR-01000248247-1
• HMS2485P13
• 1-(4-ACETAMIDOBENZENESULFONYL)PYRROLIDINE-2-CARBOXYLIC ACID
• NCGC00079034-02
• AKOS000122465
• BRD-A68054410-001-01-5
• STK019092
• AKOS016039001
• EN300-07169
• LS-08796
• G49780
• DTXSID30387831
• 876369-26-5
• 1-([4-(Acetylamino)phenyl]sulfonyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD01048844
• Inchi： 1S/C13H16N2O5S/c1-9(16)14-10-4-6-11(7-5-10)21(19,20)15-8-2-3-12(15)13(17)18/h4-7,12H,2-3,8H2,1H3,(H,14,16)(H,17,18)
• InChI Key： MLBDVSSNNTVKSP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N1CCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 311.07025
• Monoisotopic Mass: 312.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 106.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives